Cas no 1049392-48-4 (3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049392-48-4
• MF: C₁₈H₂₄ClN₃O₄S
• MW: 413.918862342834
• CID: 5941054
• PubChem ID: 44055923
• Update Time: 2025-10-28

3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• VU0639738-1
• AKOS024503893
• F5261-0227
• 3-chloro-4-methoxy-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• 1049392-48-4
• 3-chloro-4-methoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide

• Inchi： 1S/C18H24ClN3O4S/c1-21-7-3-4-16(21)17(22-8-10-26-11-9-22)13-20-27(23,24)14-5-6-18(25-2)15(19)12-14/h3-7,12,17,20H,8-11,13H2,1-2H3
• InChI Key： DAXAHEKEMHCTBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1=CC=CN1C)N1CCOCC1)(=O)=O)OC

Computed Properties

• Exact Mass: 413.1176051g/mol
• Monoisotopic Mass: 413.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide

Comprehensive Analysis of 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049392-48-4)

The compound 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049392-48-4) is a structurally complex sulfonamide derivative that has garnered significant interest in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a morpholine ring, a pyrrole moiety, and a chloro-methoxybenzene sulfonamide group, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The presence of the morpholin-4-yl group in this compound enhances its solubility and bioavailability, addressing a common challenge in drug development. Additionally, the 1-methyl-1H-pyrrol-2-yl fragment contributes to its interaction with hydrophobic binding pockets in target proteins, a feature often explored in kinase inhibitor design. These attributes make CAS No. 1049392-48-4 a subject of ongoing studies in oncology and inflammation research.

From a synthetic perspective, the preparation of 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. The chloro and methoxy substituents on the benzene ring offer sites for further functionalization, enabling the creation of analogs with tailored properties. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in modern drug discovery forums.

The compound’s mechanism of action is hypothesized to involve interference with protein-protein interactions (PPIs), a cutting-edge area in therapeutic development. PPIs are notoriously difficult to target, but molecules like CAS No. 1049392-48-4, with their sulfonamide backbone and heterocyclic appendages, show promise in disrupting these interfaces. This aligns with frequent searches for "PPI inhibitors" and "small molecule modulators" in scientific databases, reflecting the community’s focus on undruggable targets.

Stability and storage conditions for 3-chloro-4-methoxy-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide are also critical considerations. The compound is typically stored under inert conditions to prevent degradation of its sensitive functional groups. Such details are often sought after in laboratory protocols, underscoring the need for precise handling guidelines in research settings.

In summary, CAS No. 1049392-48-4 represents a fascinating example of how sulfonamide chemistry continues to evolve, bridging gaps between traditional medicinal chemistry and contemporary therapeutic challenges. Its study not only advances scientific knowledge but also responds to trending inquiries about "next-generation drug scaffolds" and "multifunctional heterocycles." As research progresses, this compound may well emerge as a cornerstone in the development of innovative therapeutics.